BIs(dimethylaminomethyl)carbamic acid benzyl ester hydrochloride, 97%

• IUPAC Name: benzyl N,N-bis[(dimethylamino)methyl]carbamate;hydrochloride
• InChI: InChI=1S/C14H23N3O2.ClH/c1-15(2)11-17(12-16(3)4)14(18)19-10-13-8-6-5-7-9-13;/h5-9H,10-12H2,1-4H3;1H
• InChI Key: OHBROWMHGRQCCT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CN(CN(C)C)C(=O)OCC1=CC=CC=C1.Cl
• Molecular Formula: C14H24ClN3O2
• Molecular Weight: 301.81 g/mol

Description

BIs(dimethylaminomethyl)carbamic acid benzyl ester hydrochloride, 97% (BIs) is an organic compound used in various scientific research applications. It is a white crystalline solid that is soluble in water, ethanol, and chloroform. BIs is a versatile compound with a wide range of applications in the laboratory and in scientific research. It is used in a variety of biochemical and physiological experiments, as well as in drug development and drug delivery systems.

Scientific Research Applications

BIs(dimethylaminomethyl)carbamic acid benzyl ester hydrochloride, 97% is used in a variety of scientific research applications. It is used in the development of drug delivery systems, as it can be used to modify the properties of drugs to improve their efficacy and absorption. BIs(dimethylaminomethyl)carbamic acid benzyl ester hydrochloride, 97% is also used in biochemical and physiological experiments, such as the study of enzyme kinetics and protein-ligand interactions. In addition, BIs(dimethylaminomethyl)carbamic acid benzyl ester hydrochloride, 97% can be used in analytical chemistry to detect and quantify compounds in a sample.

Mechanism of Action

BIs(dimethylaminomethyl)carbamic acid benzyl ester hydrochloride, 97% acts as a chelating agent, binding to metal ions to form a stable complex. This allows for the binding of other molecules, such as drugs or proteins, to the metal ion. BIs(dimethylaminomethyl)carbamic acid benzyl ester hydrochloride, 97% also has an affinity for certain enzymes, allowing it to interact with them and inhibit their activity.
Biochemical and Physiological Effects
BIs(dimethylaminomethyl)carbamic acid benzyl ester hydrochloride, 97% has a wide range of biochemical and physiological effects. It can act as an inhibitor of certain enzymes, as well as a modulator of protein-ligand interactions. BIs(dimethylaminomethyl)carbamic acid benzyl ester hydrochloride, 97% can also affect the structure and function of proteins, as well as the expression of certain genes. In addition, BIs(dimethylaminomethyl)carbamic acid benzyl ester hydrochloride, 97% can affect the metabolism of drugs and other compounds in the body.

Advantages and Limitations for Lab Experiments

The main advantage of using BIs(dimethylaminomethyl)carbamic acid benzyl ester hydrochloride, 97% in laboratory experiments is its versatility. BIs(dimethylaminomethyl)carbamic acid benzyl ester hydrochloride, 97% can be used in a variety of applications, from drug delivery to biochemical and physiological experiments. In addition, BIs(dimethylaminomethyl)carbamic acid benzyl ester hydrochloride, 97% is relatively easy to synthesize and is relatively stable in aqueous solutions. However, BIs(dimethylaminomethyl)carbamic acid benzyl ester hydrochloride, 97% is also limited in its applications, as it cannot be used in all types of experiments.

Future Directions

BIs(dimethylaminomethyl)carbamic acid benzyl ester hydrochloride, 97% has a wide range of potential applications in the future. It could be used in the development of new drug delivery systems, as well as in the study of enzyme kinetics and protein-ligand interactions. BIs(dimethylaminomethyl)carbamic acid benzyl ester hydrochloride, 97% could also be used in the development of new drugs or in the optimization of existing drugs. In addition, BIs(dimethylaminomethyl)carbamic acid benzyl ester hydrochloride, 97% could be used in the study of gene expression and the regulation of metabolic pathways. Finally, BIs(dimethylaminomethyl)carbamic acid benzyl ester hydrochloride, 97% could be used in the development of new analytical techniques for the detection and quantification of compounds in a sample.

Synthesis Methods

BIs(dimethylaminomethyl)carbamic acid benzyl ester hydrochloride, 97% can be synthesized from dimethylaminomethylcarbamic acid benzyl ester (DMACBE) and hydrochloric acid (HCl). The reaction is carried out in an aqueous solution at room temperature. DMACBE is first dissolved in water, and then HCl is added. The reaction is allowed to proceed for several hours until a white solid precipitates out of the solution. The solid is then filtered, washed, and dried to obtain BIs(dimethylaminomethyl)carbamic acid benzyl ester hydrochloride, 97%.